Cas no 550-24-3 (Embelin)

Embedin (embedic acid) is a potent \ non peptide cell permeable XIAP inhibitor (ic50=4.1 μ M) In prostate cancer cells with high levels of XIAP, it inhibits cell growth, induces apoptosis, and activates caspase-9.embedin blocks NF kappaB signaling pathway, thereby inhibiting NF kappaB regulated anti apoptotic and metastatic gene products Conclusion: Embelin induces autophagy and apoptosis in oral squamous cell carcinoma cells

Embelin structure

Product Name:Embelin

CAS No:550-24-3

Molecular Formula:C₁₇H₂₆O₄

Molecular Weight:294.3859

MDL:MFCD00016369

CID:370679

PubChem ID:24724473

Embelin Properties

Names and Identifiers

- 2,5-Dihydroxy-3-undecylcyclohexa-2,5-diene-1,4-dione
- Embelin
- 2,5-Cyclohexadiene-1,4-dione,2,5-dihydroxy-3-undecyl-
- 2,5-Dihydroxy-3-undecyl-[1,4]benzoquinone
- EMBELIN(P)
- EMBELIN(RG)
- Embelic acid
- Emberine
- NSC 91874
- 2,5-Dihydroxy-3-undecyl-2,5-cyclohexadiene-1,4-dione
- 2,5-Dihydroxy-3-undecyl-1,4-benzoquinone
- 2,5-Dihydroxy-3-undecyl-p-benzoquinone
- Embelin, Embelia ribes
- C17H26O4
- NSC91874
- XIAP inhibitor, Embelin
- SHC6U8F5ER
- Apoptosis Activator III, Embelin
- AK115155
- p-Benzoquinone, 2,5-dihydroxy-3-undecyl-
- Spectrum_001513
- Tocris
- SCHEMBL148744
- CHEBI:4778
- KBio2_007129
- EMBELIN [MI]
- EINECS 208-979-8
- HSCI1_000123
- Embelic acid; Emberine; NSC 91874; NSC91874; NSC 91874
- BDBM50078850
- NS00010319
- SPECTRUM1504074
- UNII-SHC6U8F5ER
- NCGC00025359-04
- S7025
- HMS1922B07
- p-Benzoquinone,5-dihydroxy-3-undecyl-
- HMS3413I11
- SMR000470851
- KBioGR_002240
- FT-0712499
- MFCD00016369
- SR-01000597536
- Spectrum3_001931
- BP-25395
- Embeliaquinone
- NCGC00017248-06
- NCI60_042031
- NCGC00017248-01
- NCGC00017248-03
- A830443
- BCP31134
- BRN 1885786
- TNP00137
- Embelic acid;2,5-Dihydroxy-3-undecyl-1,4-benzoquinone
- NCGC00025359-01
- Spectrum5_000620
- HMS2271A03
- KBio1_001541
- Spectrum4_001760
- GTPL11209
- IRSFLDGTOHBADP-UHFFFAOYSA-N
- 550-24-3
- KBio3_002783
- 4-08-00-02769 (Beilstein Handbook Reference)
- 2,5-Cyclohexadiene-1,4-dione, 2,5-dihydroxy-3-undecyl-
- MLS000563189
- AC-34763
- NCGC00017248-10
- AS-55903
- KBioSS_001993
- HMS3677I11
- NCGC00017248-12!2,5-dihydroxy-3-undecylcyclohexa-2,5-diene-1,4-dione
- BSPBio_003531
- NSC-91874
- SR-01000597536-1
- NCGC00017248-04
- DTXSID80203537
- Tocris-2156
- NCGC00017248-02
- AKOS016010144
- KBio2_001993
- NCGC00017248-07
- HMS3652J16
- SpecPlus_000501
- HY-17473
- SDCCGMLS-0066817.P001
- CHEMBL221137
- SR-01000597536-3
- NCGC00017248-05
- NCGC00017248-08
- KBio2_004561
- SW219508-1
- BIDD:ER0529
- HMS3268N13
- Embelin, >=98% (HPLC), powder
- CCG-39906
- Q27068169
- NCGC00025359-03
- NCGC00025359-02
- DivK1c_006597
- CS-1879
- NCGC00025359-05
- 2,4-dione, 2,5-dihydroxy-3-undecyl-
- Emeblin
- [550-24-3]
- Embelin2,5-dihydroxy-3-undecylcyclohexa-2,5-diene-1,4-dione; Emberine; 2,5-Dihydroxy-3-undecyl-1,4-benzoquinone
- DTXCID10126028
- 1ST165648
- Embelate
- 2,5-Cyclohexadiene-1,4-dione, 2,5-dihydroxy-3-undecyl-(9CI)
- Potassium embelate
- DA-52867
- MDL： MFCD00016369
- InChIKey： IRSFLDGTOHBADP-UHFFFAOYSA-N
- Inchi： 1S/C17H26O4/c1-2-3-4-5-6-7-8-9-10-11-13-16(20)14(18)12-15(19)17(13)21/h12,18,21H,2-11H2,1H3
- SMILES： O([H])C1C(C([H])=C(C(C=1C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O)O[H])=O
- BRN： 1885786

Computed Properties

Exact Mass: 294.183109g/mol
Surface Charge: 0
XLogP3: 5.4
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 10
Monoisotopic Mass: 294.183109g/mol
Monoisotopic Mass: 294.183109g/mol
Topological Polar Surface Area: 74.6Å²
Heavy Atom Count: 21
Complexity: 432
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 91
Surface Charge: 0
Molecular Weight: 294.4

Experimental Properties

LogP: 4.31310
PSA: 74.60000
Refractive Index: 1.4230 (estimate)
Boiling Point: 431.9°C at 760 mmHg
Melting Point: 145-146 ºC
Flash Point: 229.1±25.2 °C
Solubility: DMSO: >10 mg/mL
Color/Form: Powder
Sensitiveness: Light Sensitive
Density: 1.131

Embelin Security Information

RTECS：DK4230000
WGK Germany：3
Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H302
Warning Statement： P280-P305+P351+P338
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Signal Word：Warning

Embelin Customs Data

HS CODE：2914690090
Customs Data：

China Customs Code:
2914690090

Overview:

2914690090 Other Quinones. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Summary:

2914690090 other quinones.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Embelin Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003GFB-1mg	Embelin	550-24-3	98%	1mg	$11.00	2025-02-19
A2B Chem LLC	AB60455-1mg	Embelin	550-24-3	98%	1mg	$11.00	2024-04-19
Aaron	AR003GNN-5mg	Embelin	550-24-3	98%	5mg	$24.00	2025-01-22
Ambeed	A116360-1mg	2,5-Dihydroxy-3-undecylcyclohexa-2,5-diene-1,4-dione	550-24-3	98%	1mg	$14.0	2025-02-19
Axon Medchem	4023-10mg	Embelin	550-24-3	99%	10mg	€60.00	2025-03-06
BioAustralis	BIA-E2354-0.10 mg	Embelin	550-24-3	>95%byHPLC	0.10mg	$89.00	2023-09-12
Chemenu	CM202397-50mg	2,5-Dihydroxy-3-undecylcyclohexa-2,5-diene-1,4-dione	550-24-3	98%	50mg	$***	2023-05-30
ChemScence	CS-1879-10mg	Embelin	550-24-3	98.75%	10mg	$66.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP0530-100mg	Embelin	550-24-3	98%	100mg	$96	2023-09-20
DC Chemicals	DCS-114-20 mg	Embelin	550-24-3	>98%, Standard References Grade	20mg	$280.0	2022-02-28

Embelin Suppliers

Chengdu Biopurify Phytochemicals Ltd.

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(CAS:550-24-3)

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CHENG DOU ZHU MU Technology Co., Ltd.

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(CAS:550-24-3)

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Email:2916345763@qq.com

ChengDu YiRui Bio-Technology CO., LTD

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(CAS:550-24-3)

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HU BEI SHI SHUN Biotechnology Co., Ltd.

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MR./MRS.:ZHENG YU HAN

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SI CHUAN WEI KE QI Biotechnology Co., Ltd.

Audited Supplier

(CAS:550-24-3)

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:550-24-3)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Embelin Related Literature

1. Materials promoting viral gene delivery

Kübra Kaygisiz,Christopher V. Synatschke Biomater. Sci. 2020 8 6113
2. A non-intrusive evaluation method for tumor-targeting characteristics of nanomedicines based on in vivo near-infrared fluorescence imaging

Hao Liu,Rebecca T. Marquez,Xiaoqing Wu,Ke Li,Shweta Vadlamani,Song Li,Ya Wang,Liang Xu,Daocheng Wu J. Mater. Chem. B 2019 7 4751
3. Applications of Cu(0) encapsulated nanocatalysts as superior catalytic systems in Cu-catalyzed organic transformations

Majid M. Heravi,Bahareh Heidari,Vahideh Zadsirjan,Leila Mohammadi RSC Adv. 2020 10 24893
4. CCLXXXVIII.—The constitution and synthesis of embelic acid (embelin), the active principle of Embelia Ribes

K. Habib Hasan,Edgar Stedman J. Chem. Soc. 1931 2112
5. Benzoquinone derivatives. Part I. Reactions of primary aliphatic amines with embelin (2,5-dihydroxy-3-undecyl-1,4-benzoquinone) and di-o-methylembelin

Balawant S. Joshi,Venkatesh N. Kamat J. Chem. Soc. Perkin Trans. 1 1975 327
6. Benzoquinone derivatives. Part I. Reactions of primary aliphatic amines with embelin (2,5-dihydroxy-3-undecyl-1,4-benzoquinone) and di-o-methylembelin

Balawant S. Joshi,Venkatesh N. Kamat J. Chem. Soc. Perkin Trans. 1 1975 327
7. Index of subjects, 1975

J. Chem. Soc. Perkin Trans. 1 1975 2557
8. Proceedings of the Chemical Society

J. Chem. Soc. 1931 D001
9. A phytochemical-based medication search for the SARS-CoV-2 infection by molecular docking models towards spike glycoproteins and main proteases

Anju Choorakottayil Pushkaran,Prajeesh Nath EN,Anu R. Melge,Rammanohar Puthiyedath,C. Gopi Mohan RSC Adv. 2021 11 12003
10. Index of authors, 1975

J. Chem. Soc. Perkin Trans. 1 1975 2533

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Amadis Chemical Company Limited

(CAS:550-24-3)Embelin

Purity:99%/99%/99%

Quantity:100mg/250mg/1g

Price($):188.0/327.0/884.0

Cas no 550-24-3 (Embelin)

Embelin Properties

Names and Identifiers

Computed Properties

Experimental Properties

Embelin Security Information

Embelin Customs Data

China Customs Code:

Overview:

Summary:

Embelin Pricemore >>

Embelin Suppliers

Embelin Related Literature

Related Categories

550-24-3 (Embelin) Related Products